N'-(4-methoxybenzoyl)-2-furohydrazide

• IUPAC Name: N'-(4-methoxybenzoyl)furan-2-carbohydrazide
• InChI: InChI=1S/C13H12N2O4/c1-18-10-6-4-9(5-7-10)12(16)14-15-13(17)11-3-2-8-19-11/h2-8H,1H3,(H,14,16)(H,15,17)
• InChI Key: GTIYUVMNCRNUQA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NNC(=O)C2=CC=CO2
• Molecular Formula: C13H12N2O4
• Molecular Weight: 260.24 g/mol

Description

“N’-(4-methoxybenzoyl)-2-furohydrazide” is a complex organic compound. It contains a furohydrazide group (a furan ring attached to a hydrazide) and a 4-methoxybenzoyl group (a benzene ring with a methoxy group at the 4th position and a carbonyl group). These groups could potentially give this compound interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a furan ring, a benzene ring, a hydrazide group, and a methoxy group. These groups could potentially engage in various types of intermolecular interactions, affecting the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and functional groups all play a role. Without specific data, we can only make general predictions.

Scientific Research Applications

Synthesis of Naphthooxazole

“N’-(4-methoxybenzoyl)-2-furohydrazide” can be used in the synthesis of naphthooxazole. The mechanism for this process involves a cascade benz annulation catalyzed by Ag(I). .

Central Nervous System Depressant

“N’-(4-methoxybenzoyl)-2-furohydrazide” has been tested for its central nervous system depressant activity. .

Solvent Extraction and Polymer Membrane Separation

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Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for drugs or bioactive compounds. Without specific studies, it’s impossible to predict the mechanism of action for "N’-(4-methoxybenzoyl)-2-furohydrazide".

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity, toxicity, and physical properties. Without specific data, it’s impossible to provide accurate safety and hazard information.

Future Directions

The study of “N’-(4-methoxybenzoyl)-2-furohydrazide” could potentially reveal interesting chemical properties and reactivities. It could also serve as a precursor for the synthesis of other complex organic compounds.